Methyl 5-[(4-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylate

• IUPAC Name: methyl 5-[(4-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylate
• InChI: InChI=1S/C21H20O6/c1-12-17(25-11-13-7-9-18(26-13)21(23)24-2)10-8-15-14-5-3-4-6-16(14)20(22)27-19(12)15/h7-10H,3-6,11H2,1-2H3
• InChI Key: OPMUAAHYYIZPLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=C2CCCC3)OCC4=CC=C(O4)C(=O)OC
• Molecular Formula: C21H20O6
• Molecular Weight: 368.4 g/mol

Description

“Methyl 5-[(4-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-3-yl)oxymethyl]furan-2-carboxylate” is a chemical compound with a molecular weight of 368.39. It is a complex organic molecule that can be synthesized in the laboratory.

Synthesis Analysis

The synthesis of this compound involves complex organic reactions. The yield of the synthesis process was reported to be 0.292 g (56.3%). The synthesis process involves the use of various reagents and solvents, and the reaction conditions need to be carefully controlled.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For example, 1H NMR and 13C NMR spectroscopy can provide detailed information about the hydrogen and carbon atoms in the molecule. High-resolution mass spectra (HRMS) can also be used to analyze the molecular structure.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and require careful analysis. The reactions can be studied using various analytical techniques, such as NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, melting point, boiling point, and density. It also has specific NMR spectral data.